
What is the chemical structure of
Ligurobustoside N

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ligurobustoside N

Cat. No.: B150326 Get Quote

Ligurobustoside N: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Ligurobustoside N is a phenylethanoid glycoside isolated from the leaves of Ligustrum

robustum. This document provides a detailed overview of its chemical structure,

physicochemical properties, and known biological activities. It includes a summary of its

isolation from natural sources, though information on its total chemical synthesis is not currently

available in the public domain. The guide also presents its reported antioxidant and enzyme

inhibitory activities and explores its potential involvement in cellular signaling pathways, such

as the AMPK pathway. This technical guide is intended to serve as a comprehensive resource

for researchers and professionals in the fields of natural product chemistry, pharmacology, and

drug development.

Chemical Structure and Properties
Ligurobustoside N is a complex glycoside with the systematic IUPAC name

[(2R,3R,4R,5R,6R)-4-[(2S,3R,4S,5R,6S)-3,4-dihydroxy-6-methyl-5-[(2S,3R,4R,5R,6S)-3,4,5-

trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-5-hydroxy-2-(hydroxymethyl)-6-[2-(4-

hydroxyphenyl)ethoxy]oxan-3-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate[1].
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Caption: A simplified 2D representation of the key moieties of Ligurobustoside N.

A more detailed 2D chemical structure can be visualized as:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b150326?utm_src=pdf-body-img
https://www.benchchem.com/product/b150326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Physicochemical Properties of Ligurobustoside N

Property Value Reference

CAS Number 583058-07-5 [2][3][4]

Molecular Formula C₃₅H₄₆O₁₈ [1][3]

Molecular Weight 754.7 g/mol [1][3]

Appearance
Reported as a white

amorphous powder
[5]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.

[5]

Spectroscopic Data
The structural elucidation of Ligurobustoside N was achieved through various spectroscopic

methods, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Table 2: ¹H and ¹³C NMR Spectral Data for Ligurobustoside N

While a specific publication providing a complete and officially tabulated set of ¹H and ¹³C NMR

data for Ligurobustoside N was not found in the immediate search, this information is often
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detailed in the supplementary materials of phytochemical investigation papers. For instance,

the paper "Phenylethanoid and Phenylmethanoid Glycosides from the Leaves of Ligustrum

robustum and Their Bioactivities" identifies Ligurobustoside N as compound 9 and indicates

that its NMR data are available in the supplementary information[2][5]. Researchers are

advised to consult these supplementary files for the complete spectral assignments.

Isolation and Synthesis
Isolation from Natural Sources
Ligurobustoside N is a naturally occurring compound isolated from the leaves of Ligustrum

robustum[2][4]. A general protocol for its isolation is outlined below.

Experimental Protocol: Isolation of Ligurobustoside N

Extraction: The air-dried and powdered leaves of Ligustrum robustum are extracted with 70%

ethanol under reflux. The resulting extract is then concentrated under reduced pressure to

yield a crude extract[5][6].

Fractionation: The crude extract is suspended in water and partitioned successively with

different organic solvents of increasing polarity, such as petroleum ether, ethyl acetate, and

n-butanol, to separate compounds based on their polarity.

Column Chromatography: The fraction containing Ligurobustoside N (typically the ethyl

acetate or n-butanol fraction) is subjected to multiple rounds of column chromatography.

Common stationary phases include silica gel, polyamide, and MCI gel. Elution is performed

with a gradient of solvents, such as chloroform-methanol or ethyl acetate-methanol-water

mixtures[5][6].

Purification: Final purification is often achieved using preparative High-Performance Liquid

Chromatography (HPLC) to yield pure Ligurobustoside N[5].

Ligustrum robustum leaves 70% Ethanol Extraction Solvent Partitioning Column Chromatography
(Silica, Polyamide, MCI) Preparative HPLC Pure Ligurobustoside N
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Caption: General workflow for the isolation of Ligurobustoside N.

Chemical Synthesis
Currently, there is no published information available detailing the total chemical synthesis of

Ligurobustoside N. The research has primarily focused on its isolation from natural sources

and the elucidation of the biosynthetic pathways of related phenylethanoid glycosides.

Biological Activity and Signaling Pathways
Ligurobustoside N has been investigated for several biological activities, with its antioxidant

properties being the most prominent.

Table 3: Summary of Biological Activities of Ligurobustoside N

Activity Assay Result Reference

Antioxidant
ABTS radical

scavenging

IC₅₀: Stronger than L-

(+)-ascorbic acid
[7][8][9]

Enzyme Inhibition
Fatty Acid Synthase

(FAS)

IC₅₀: 5.61 ± 0.44 μM

(weaker than orlistat)
[2]

Antioxidant Activity
Phenylethanoid glycosides, including Ligurobustoside N, are known for their potent

antioxidant activities. This is largely attributed to the presence of phenolic hydroxyl groups in

their structure, which can donate hydrogen atoms to scavenge free radicals, thereby

interrupting the oxidative chain reactions. The antioxidant mechanism of similar compounds

involves the inhibition of lipid peroxidation and the scavenging of various reactive oxygen

species[9].

Potential Involvement in Signaling Pathways
While direct studies on the signaling pathways modulated by Ligurobustoside N are limited,

research on the total phenylpropanoid glycosides from Ligustrum robustum suggests a

potential role in the regulation of metabolic pathways.
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AMP-activated Protein Kinase (AMPK) Signaling Pathway:

Studies on extracts rich in phenylethanoid glycosides from Ligustrum robustum have indicated

an effect on the AMPK signaling pathway. AMPK is a key cellular energy sensor that plays a

crucial role in regulating glucose and lipid metabolism. Activation of AMPK can lead to a variety

of beneficial metabolic effects, including increased glucose uptake and fatty acid oxidation, and

decreased lipogenesis. The potential for Ligurobustoside N to modulate this pathway

warrants further investigation.

Metabolic Stress Potential Action of Ligurobustoside N
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AMPK Activation

Ligurobustoside N
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Caption: Potential modulation of the AMPK signaling pathway by Ligurobustoside N.

Conclusion
Ligurobustoside N is a promising natural product with demonstrated antioxidant and enzyme-

inhibitory activities. This technical guide provides a consolidated resource of its chemical

structure, properties, and biological activities based on currently available literature. While a

detailed synthetic route is yet to be established, the outlined isolation protocol provides a basis

for obtaining this compound for further research. Future studies are warranted to fully elucidate
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its mechanisms of action and its potential therapeutic applications, particularly in the context of

metabolic diseases through the modulation of pathways like AMPK.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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